Cas no 129082-78-6 (Benzoic acid, 4-hydrazino-, butyl ester (9CI))

• Product Name: Benzoic acid, 4-hydrazino-, butyl ester (9CI)
• CAS No: 129082-78-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 1023157
• PubChem ID: 45089817
• Update Time: 2025-04-20

Benzoic acid, 4-hydrazino-, butyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydrazino-, butyl ester (9CI)
• Butyl 4-hydrazinobenzoate
• 129082-78-6

• Inchi： 1S/C11H16N2O2/c1-2-3-8-15-11(14)9-4-6-10(13-12)7-5-9/h4-7,13H,2-3,8,12H2,1H3
• InChI Key： ZTCJMKUOBMZFDN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NN)=O)CCCC

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• PSA: 64.35